Cas no 197073-43-1 (Boc-4-aminocinnamic acid)

• Product Name: Boc-4-aminocinnamic acid
• CAS No: 197073-43-1
• MF: C₁₄H₁₇NO₄
• MW: 263.289084196091
• CID: 4710067
• Update Time: 2025-05-25

Boc-4-aminocinnamic acid Chemical and Physical Properties

Names and Identifiers

• BOC-4-AMINOCINNAMIC ACID
• (2E)-3-{4-[(tert-butoxycarbonyl)amino]phenyl}prop-2-enoic acid
• Boc-4-aminocinnamic acid

• Inchi： 1S/C14H17NO4/c1-14(2,3)19-13(18)15-11-7-4-10(5-8-11)6-9-12(16)17/h4-9H,1-3H3,(H,15,18)(H,16,17)/b9-6+
• InChI Key： IJZRVXKMOGZXQD-RMKNXTFCSA-N
• SMILES： O(C(NC1C=CC(/C=C/C(=O)O)=CC=1)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 349
• Topological Polar Surface Area: 75.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acids

Additional information on Boc-4-aminocinnamic acid

Comprehensive Overview of Boc-4-aminocinnamic acid (CAS No. 197073-43-1): Properties, Applications, and Industry Insights

Boc-4-aminocinnamic acid (CAS No. 197073-43-1) is a specialized organic compound widely utilized in pharmaceutical research, peptide synthesis, and material science. This derivative of cinnamic acid features a tert-butoxycarbonyl (Boc) protecting group, which enhances its stability and reactivity in synthetic pathways. The compound’s unique structure, combining a cinnamic acid backbone with a protected amino group, makes it invaluable for constructing complex molecules, particularly in drug discovery and bioconjugation.

In recent years, the demand for Boc-protected amino acids like Boc-4-aminocinnamic acid has surged due to their role in developing targeted therapies and biocompatible materials. Researchers frequently search for "Boc-4-aminocinnamic acid solubility" or "Boc-4-aminocinnamic acid synthesis protocol," reflecting its technical relevance. The compound’s compatibility with solid-phase peptide synthesis (SPPS) and its ability to undergo selective deprotection under mild conditions further elevate its industrial significance.

From a molecular perspective, Boc-4-aminocinnamic acid exhibits a crystalline solid form with a defined melting point, often characterized by FT-IR and NMR spectroscopy. Its carboxylic acid and Boc-amine functionalities enable diverse reactions, such as amide coupling and esterification, making it a versatile building block. Users also frequently inquire about "Boc-4-aminocinnamic acid price" and "suppliers of Boc-4-aminocinnamic acid," highlighting its commercial demand.

The compound’s applications extend to fluorescence labeling and polymer modification, where its aromatic ring system contributes to UV absorption properties. Innovations in green chemistry have spurred interest in optimizing its synthesis to reduce waste, aligning with global sustainability trends. Searches like "eco-friendly synthesis of Boc-4-aminocinnamic acid" underscore this shift.

Quality control of Boc-4-aminocinnamic acid typically involves HPLC purity analysis and mass spectrometry, ensuring compliance with pharmaceutical-grade standards. As the biotech industry grows, so does the need for high-purity intermediates like this compound, driving advancements in chromatographic separation techniques.

In summary, Boc-4-aminocinnamic acid (CAS No. 197073-43-1) bridges fundamental research and industrial innovation. Its multifaceted utility in peptide design, material engineering, and sustainable chemistry positions it as a critical tool for scientists addressing modern challenges in healthcare and technology.